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Compound of Interest

Compound Name: 5-Nitro-2-furoic acid

Cat. No.: B181385 Get Quote

Essential Safety and Handling Guide for 5-Nitro-
2-furoic Acid
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Nitro-2-furoic acid (CAS 645-12-5). The following procedural guidance is designed to ensure

the safe execution of laboratory operations involving this compound, grounded in established

safety protocols for nitro compounds and substances with potential carcinogenic properties.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Nitro-2-furoic acid is a combustible solid that can cause serious eye irritation and is

suspected of causing genetic defects.[1][2] Proper personal protective equipment is mandatory

to minimize exposure risk. All handling of 5-Nitro-2-furoic acid should be conducted in a

certified chemical fume hood.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

is required when there is a risk

of splashes.

Protects against splashes and

airborne particles that can

cause severe eye irritation.[1]

Skin Protection

A fully fastened laboratory coat

is required. For procedures

with a higher risk of splashing,

consider a chemical-resistant

apron.

Provides a barrier against

accidental skin contact.

Hand Protection

Chemical-impermeable gloves.

Butyl rubber gloves are

generally recommended for

nitro compounds.[3][4] Nitrile

gloves may be suitable for

incidental contact but should

be replaced immediately upon

contamination.[2]

Prevents skin absorption, a

primary route of exposure for

nitro compounds.

Respiratory Protection

A NIOSH-approved N95 dust

mask should be used when

handling the powder.[5] If

engineering controls are

insufficient, an air-purifying

respirator with organic vapor

cartridges is recommended.

Protects against inhalation of

harmful dust and vapors.
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Glove Material
Recommendation for Aromatic Nitro
Compounds

Butyl Rubber
Highly Recommended: Offers excellent

resistance to nitro compounds.[3][4]

Neoprene

Good: Provides good resistance to a range of

chemicals, including some acids and organic

compounds.

Nitrile

Fair to Good (for incidental contact): Suitable for

short-term use and splash protection. Not

recommended for prolonged direct contact with

aromatic solvents.[2]

Natural Rubber (Latex)

Poor to Fair: Not generally recommended for

handling aromatic nitro compounds due to

potential for degradation and allergic reactions.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial when working with 5-Nitro-2-furoic acid to ensure safety and

experimental integrity.
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Handling Workflow for 5-Nitro-2-furoic Acid

Preparation

Handling in Fume Hood

Proceed to handling

Decontamination

After experiment

Waste Disposal

Segregate waste

Documentation

Log waste
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Waste Disposal Decision Tree for 5-Nitro-2-furoic Acid

Waste Generated

Is it a sharp?

Sharps Container

Yes

Is it liquid waste?

No

Hazardous Liquid Waste Container

Yes

Hazardous Solid Waste Container

No

Synthesis of 5-Nitro-2-furoic Acid

Furfural

Furoic Acid

Oxidation with O2

5-Nitro-2-furoic Acid

Nitration with Nitrate Salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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